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Compound of Interest

Compound Name:
3-Chloro-4-

(trifluoromethyl)benzylamine

Cat. No.: B1323524 Get Quote

Technical Guide to 3-Chloro-4-
(trifluoromethyl)benzylamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive material safety data sheet (MSDS) for 3-Chloro-4-
(trifluoromethyl)benzylamine (CAS No. 361393-93-3). It is intended to serve as an in-depth

technical resource for professionals in research, development, and manufacturing who handle

this compound. This guide details the known physical and chemical properties, outlines the

significant health and environmental hazards, and provides protocols for safe handling,

storage, and emergency procedures. All quantitative data is presented in tabular format for

clarity and ease of reference. Visual aids in the form of logical workflow diagrams are included

to delineate hazard identification and safe handling processes.

Chemical Identification and Physical Properties
3-Chloro-4-(trifluoromethyl)benzylamine is a substituted benzylamine derivative. Its

structure incorporates both a chloro and a trifluoromethyl group on the benzene ring, which

significantly influences its chemical reactivity and toxicological profile.
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Identifier Value

Chemical Name 3-Chloro-4-(trifluoromethyl)benzylamine

CAS Number 361393-93-3

Molecular Formula C₈H₇ClF₃N[1]

Molecular Weight 209.60 g/mol [1]

Synonyms 3-氯-4-(三氟甲基)苄胺

Table 1: Physical and Chemical Properties

Property Value Source

Boiling Point 233.304 °C at 760 mmHg [2]

Flash Point 94.899 °C [2]

Density 1.353 g/cm³ [3]

Melting Point Data not available

Solubility Data not available

Appearance Data not available

Odor Data not available

Hazard Identification and Classification
This compound is classified as a hazardous substance, primarily due to its corrosive nature.

The available data indicates that it can cause severe skin burns and eye damage upon contact.

Table 2: GHS Hazard Classification
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Classification Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage[1]

Pictogram GHS05 (Corrosion) [1]

Signal Word Danger [1]

Hazard Identification Workflow

Chemical Properties

Potential Exposure Routes
Primary Hazards

3-Chloro-4-(trifluoromethyl)benzylamine

Skin Contact

Eye Contact

Ingestion

Inhalation

H314:
Causes severe skin burns

and eye damage

  Leads to

  Leads to

Click to download full resolution via product page

Caption: Hazard identification workflow for 3-Chloro-4-(trifluoromethyl)benzylamine.

Toxicological Information
Detailed quantitative toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%), are not readily available in the public domain for this specific compound.
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The primary toxicological concern is its corrosive action on tissues.

Table 3: Summary of Toxicological Effects

Endpoint Result

Acute Oral Toxicity Data not available

Acute Dermal Toxicity Data not available

Acute Inhalation Toxicity Data not available

Skin Corrosion/Irritation Causes severe skin burns.

Serious Eye Damage/Irritation Causes serious eye damage.

Respiratory or Skin Sensitization Data not available

Germ Cell Mutagenicity Data not available

Carcinogenicity Data not available

Reproductive Toxicity Data not available

Specific Target Organ Toxicity (Single Exposure) Data not available

Specific Target Organ Toxicity (Repeated

Exposure)
Data not available

Aspiration Hazard Data not available

Experimental Protocols and Safe Handling
Given the corrosive nature of this chemical, stringent adherence to safety protocols is

mandatory. The following sections outline the recommended procedures for handling, storage,

and disposal.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The minimum

required PPE includes:

Eye Protection: Chemical safety goggles and a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A chemical-resistant apron or full-body suit, and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

inhalation risk is high, a NIOSH-approved respirator with an appropriate cartridge is

necessary.

Handling and Storage
Handling: Avoid direct contact with the substance. Use only in a chemical fume hood. Do not

breathe vapors or mists. Prevent the formation of aerosols.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents. The recommended storage

temperature is 4°C, protected from light.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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